methyl 2-amino-4-(2,3-dimethoxyphenyl)-7-methyl-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carboxylate
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Overview
Description
Scientific Research Applications
Synthesis and Chemical Properties
- The compound and its analogs have been a focus in the synthesis of heterocyclic compounds, which are crucial in the development of new pharmaceuticals and materials. For example, a study describes the efficient synthesis of dimethyl 3-amino-5-(2-oxo-2-arylethyl)thiophene-2,4-dicarboxylates through a [3 + 2] annulation strategy, highlighting a method for creating tetrasubstituted thiophenes with potential applications in drug discovery and materials science (Sahu et al., 2015).
Biological Activity and Medicinal Applications
- Another study focuses on the synthesis of novel 1,2,4‐oxadiazole heterocyclic compounds containing 2‐H‐pyranopyridine‐2‐one moiety, indicating that these compounds are expected to exhibit better hypertensive activity. This research highlights the ongoing efforts to identify new bioactive molecules for potential therapeutic applications (Kumar & Mashelker, 2007).
Advanced Materials and Catalysis
- Research into the crystal and molecular structures of related compounds, like [4-((E)-but-1-enyl)-2,6-dimethoxyphenyl]pyridine-3-carboxylate, explores intramolecular interactions that could be foundational for designing new materials with specific electronic or optical properties. Such studies contribute to the understanding of molecular interactions that can influence material characteristics (Grabowski et al., 2004).
Chemical Transformations and Reactions
- The exploration of new chemical reactions and transformations, such as the synthesis of pyrazolo[3,4-b]pyridine products from condensation reactions, is significant for expanding the toolkit of synthetic organic chemistry. These findings are essential for the development of novel synthetic routes that can be applied in drug synthesis and the creation of other complex molecules (Ghaedi et al., 2015).
Safety and Hazards
Properties
IUPAC Name |
methyl 2-amino-4-(2,3-dimethoxyphenyl)-7-methyl-5-oxo-4,6-dihydropyrano[3,2-c]pyridine-3-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O6/c1-9-8-12-14(18(22)21-9)13(15(17(20)27-12)19(23)26-4)10-6-5-7-11(24-2)16(10)25-3/h5-8,13H,20H2,1-4H3,(H,21,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UEIYZJVRZWSAFO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C(C(=C(O2)N)C(=O)OC)C3=C(C(=CC=C3)OC)OC)C(=O)N1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O6 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.